Cas no 104361-51-5 (Quinoline, 8-methyl-5-(1-methylethyl)-)

• Product Name: Quinoline, 8-methyl-5-(1-methylethyl)-
• CAS No: 104361-51-5
• MF: C₁₃H₁₅N
• MW: 185.264903306961
• CID: 1142710
• Update Time: 2024-07-26

Quinoline, 8-methyl-5-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Quinoline, 8-methyl-5-(1-methylethyl)-

• Inchi： 1S/C13H15N/c1-9(2)11-7-6-10(3)13-12(11)5-4-8-14-13/h4-9H,1-3H3
• InChI Key： CODKEMBFGZTJIG-UHFFFAOYSA-N
• SMILES： N1C2C(=C(C(C)C)C=CC=2C)C=CC=1

Computed Properties

• Exact Mass: 185.12055
• Monoisotopic Mass: 185.12
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 188
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.0287 g/cm3(Temp: 26.2 °C)
• Boiling Point: 230-232 °C(Press: 190 Torr)
• PSA: 12.89
• pka: 5.21±0.29(Predicted)